Cas no 773135-42-5 (Ethyl 4-(benzyloxy)-3,5-dimethylbenzoate)

Ethyl 4-(benzyloxy)-3,5-dimethylbenzoate is a benzoate ester derivative characterized by its benzyl-protected phenolic group and ethyl ester functionality. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its key advantages include structural versatility, enabling further functionalization at the benzyloxy and ester groups, as well as stability under typical reaction conditions. The presence of dimethyl substituents enhances steric control in synthetic pathways. The compound is typically employed in controlled reactions where selective deprotection or modification is required, making it valuable for constructing complex molecular architectures.

Ethyl 4-(benzyloxy)-3,5-dimethylbenzoate structure

773135-42-5 structure

Product Name:Ethyl 4-(benzyloxy)-3,5-dimethylbenzoate

CAS No:773135-42-5

MF:C₁₈H₂₀O₃

MW:284.349605560303

CID:6783757

PubChem ID:93983543

Update Time:2025-09-28

Ethyl 4-(benzyloxy)-3,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(benzyloxy)-3,5-dimethylbenzoate
- 4-Benzyloxy-3,5-dimethyl-benzoic acid ethyl ester
- 773135-42-5
- Inchi： 1S/C18H20O3/c1-4-20-18(19)16-10-13(2)17(14(3)11-16)21-12-15-8-6-5-7-9-15/h5-11H,4,12H2,1-3H3
- InChI Key： ZRRPEXONDHWJAE-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1C(C)=CC(C(=O)OCC)=CC=1C

Computed Properties

Exact Mass: 284.14124450g/mol
Monoisotopic Mass: 284.14124450g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 35.5Å²

Ethyl 4-(benzyloxy)-3,5-dimethylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660165-1g	Ethyl 4-(benzyloxy)-3,5-dimethylbenzoate	773135-42-5	98%	1g	￥8890.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660165-5g	Ethyl 4-(benzyloxy)-3,5-dimethylbenzoate	773135-42-5	98%	5g	￥23299.00	2024-07-28

Ethyl 4-(benzyloxy)-3,5-dimethylbenzoate Related Literature

1. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

Additional information on Ethyl 4-(benzyloxy)-3,5-dimethylbenzoate

Comprehensive Overview of Ethyl 4-(benzyloxy)-3,5-dimethylbenzoate (CAS No. 773135-42-5)

Ethyl 4-(benzyloxy)-3,5-dimethylbenzoate (CAS No. 773135-42-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, fragrance synthesis, and advanced material research. Its unique molecular structure, featuring a benzyloxy group and dimethylbenzoate backbone, makes it a versatile building block in synthetic chemistry. With the growing demand for high-purity fine chemicals, this compound has garnered significant attention from researchers and industry professionals alike.

The compound's ethyl ester functionality enhances its solubility in organic solvents, facilitating its application in catalytic reactions and polymer modifications. Recent studies highlight its potential in developing sustainable materials, aligning with the global push toward eco-friendly manufacturing. As industries seek alternatives to petroleum-derived chemicals, Ethyl 4-(benzyloxy)-3,5-dimethylbenzoate emerges as a candidate for bio-based synthesis due to its derivable aromatic core.

In the pharmaceutical sector, this compound serves as a precursor for drug discovery, particularly in designing anti-inflammatory and antimicrobial agents. Its 3,5-dimethyl substitution pattern is critical for modulating biological activity, a topic frequently explored in medicinal chemistry forums. Researchers also investigate its role in prodrug formulations, addressing challenges in drug delivery and bioavailability.

From an analytical perspective, CAS No. 773135-42-5 is characterized by techniques such as HPLC, NMR, and mass spectrometry, ensuring compliance with stringent quality standards. The compound's stability under varying pH conditions makes it suitable for cosmetic preservatives and flavor enhancers, meeting consumer demand for multifunctional ingredients.

Environmental and regulatory trends further drive interest in this compound. Its low toxicity profile, as evidenced by OECD guideline tests, supports its adoption in green chemistry initiatives. Manufacturers emphasize scalable synthesis routes to meet industrial needs while minimizing waste—a key concern in circular economy discussions.

In summary, Ethyl 4-(benzyloxy)-3,5-dimethylbenzoate exemplifies innovation at the intersection of chemistry and sustainability. Its applications span life sciences, materials engineering, and consumer goods, reflecting its adaptability to evolving market demands. As research continues to uncover new functionalities, this compound is poised to play a pivotal role in next-generation chemical solutions.